Cas no 161055-73-8 (3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)-)

• Product Name: 3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)-
• CAS No: 161055-73-8
• MF: C₁₀H₈F₃N₃O
• MW: 243.185232162476
• CID: 6257985
• Update Time: 2025-05-22

3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)-

• Inchi： 1S/C10H8F3N3O/c11-10(12,13)8-5-9(17)16(15-8)7-4-2-1-3-6(7)14/h1-4H,5,14H2
• InChI Key： KTECAVSVPIJEFK-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)CC(=O)N1C1=CC=CC=C1N

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 335.1±42.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides

Additional information on 3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl)-

3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl) (CAS No. 161055-73-8)

The compound 3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl), with the CAS registry number 161055-73-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their potential as kinase inhibitors and their role in drug discovery. The structure of this compound is characterized by a pyrazole ring fused with a pyrimidine ring system, featuring a trifluoromethyl group at position 5 and an amino-substituted phenyl group at position 2. These structural elements contribute to its unique pharmacological properties and make it a promising candidate for various therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to explore the binding affinity and bioavailability of this compound in greater detail. Studies have shown that the trifluoromethyl group at position 5 plays a critical role in enhancing the compound's stability and lipophilicity, which are essential for its absorption and distribution within biological systems. Additionally, the amino group on the phenyl ring at position 2 has been identified as a key determinant of its selectivity towards specific kinase targets. This selectivity is crucial for minimizing off-target effects and improving the overall efficacy of the compound as a potential therapeutic agent.

The synthesis of 3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl) involves a multi-step process that typically begins with the preparation of intermediate compounds such as substituted pyrimidines or pyrazoles. One common approach is the use of nucleophilic aromatic substitution or cyclocondensation reactions to construct the fused ring system. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or via pre-functionalized building blocks. Optimization of these synthetic routes has been a focus of recent research efforts, with particular emphasis on improving yield and reducing reaction times while maintaining high purity levels.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several kinases associated with cancer progression and inflammatory diseases. For instance, studies have shown that it effectively inhibits Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathways, which are critical mediators in chronic inflammatory conditions such as rheumatoid arthritis and psoriasis. Furthermore, its ability to modulate cyclin-dependent kinases (CDKs) makes it a potential candidate for anti-cancer therapies targeting cell cycle regulation.

Recent research has also explored the potential of this compound as a multi-target drug, capable of simultaneously inhibiting multiple kinases or interacting with other cellular pathways. This multi-faceted approach could significantly enhance its therapeutic potential by addressing complex disease states that involve multiple molecular targets. However, further studies are required to fully elucidate its mechanism of action and to assess its safety profile in preclinical models.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods allow for precise determination of its molecular structure and purity, ensuring consistency in both research and manufacturing processes. Additionally, high-performance liquid chromatography (HPLC) is frequently employed to monitor reaction progress during synthesis and to isolate pure compounds for subsequent biological testing.

Looking ahead, the development of this compound into a clinical candidate will depend on several factors, including its pharmacokinetic profile, toxicity data, and comparative efficacy against existing therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area, leveraging emerging technologies such as artificial intelligence (AI) for drug design optimization.

In conclusion, 3H-Pyrazol-3-one, 2-(2-aminophenyl)-2,4-dihydro-5-(trifluoromethyl) represents a promising lead compound in the quest for novel therapeutic agents targeting kinase-mediated diseases. Its unique structural features, combined with recent breakthroughs in chemical synthesis and biological evaluation techniques, position it as a key player in future drug discovery pipelines.